Cas no 22713-46-8 (1,3-Benzenedisulfonicacid, ion(2-))

1,3-Benzenedisulfonicacid, ion(2-) structure
22713-46-8 structure
Product Name:1,3-Benzenedisulfonicacid, ion(2-)
CAS No:22713-46-8
MF:C6H4O6S2
MW:236.222359657288
CID:257802
PubChem ID:117448
Update Time:2025-04-19

1,3-Benzenedisulfonicacid, ion(2-) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedisulfonicacid, ion(2-)
    • benzene-1,3-disulfonate
    • benzene-1,3-disulfonic acid
    • Benzene-m-disulphonate
    • BENZENE-M-DISULFONATE
    • AS-813/43501531
    • 1,3-benzenedisulfonate
    • NS00086363
    • m-benzenedisulfonate
    • 22713-46-8
    • EINECS 245-170-9
    • DTXSID20177248
    • Inchi: 1S/C6H6O6S2/c7-13(8,9)5-2-1-3-6(4-5)14(10,11)12/h1-4H,(H,7,8,9)(H,10,11,12)/p-2
    • InChI Key: WRUAHXANJKHFIL-UHFFFAOYSA-L
    • SMILES: S(C1C=CC=C(C=1)S(=O)(=O)[O-])(=O)(=O)[O-]

Computed Properties

  • Exact Mass: 235.94492
  • Monoisotopic Mass: 235.945
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.3
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 114.4

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